molecular formula DyIn B14638005 Dysprosium--indium (1/1) CAS No. 53810-41-6

Dysprosium--indium (1/1)

Cat. No.: B14638005
CAS No.: 53810-41-6
M. Wt: 277.318 g/mol
InChI Key: NWLLPIVESIULPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dysprosium–indium (1/1) is a compound formed by the combination of dysprosium and indium in a 1:1 ratio. Dysprosium is a rare-earth element with the atomic number 66, known for its high magnetic susceptibility and thermal neutron absorption cross-section . Indium, with the atomic number 49, is a post-transition metal known for its softness and malleability . The combination of these two elements results in a compound with unique properties that are valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of dysprosium–indium (1/1) can be achieved through several synthetic routes. One common method involves the coprecipitation of dysprosium and indium hydroxides, followed by thermal destruction to form the desired compound . The coprecipitation method ensures the uniform distribution of both elements, which is crucial for achieving the desired stoichiometry.

Industrial Production Methods: In industrial settings, the production of dysprosium–indium (1/1) often involves the use of ion-exchange and solvent extraction techniques. These methods allow for the selective separation of dysprosium and indium ions from their respective ores, followed by their combination in the desired ratio . The resulting compound is then purified and processed for various applications.

Chemical Reactions Analysis

Types of Reactions: Dysprosium–indium (1/1) undergoes several types of chemical reactions, including oxidation, reduction, and substitution. For instance, dysprosium readily reacts with oxygen to form dysprosium(III) oxide, while indium can form indium(III) oxide under similar conditions .

Common Reagents and Conditions: Common reagents used in the reactions involving dysprosium–indium (1/1) include oxygen, hydrogen, and various acids. For example, the compound can be dissolved in dilute sulfuric acid to form solutions containing dysprosium and indium ions .

Major Products: The major products formed from the reactions of dysprosium–indium (1/1) include dysprosium(III) oxide, indium(III) oxide, and various hydroxides. These products are often used in further chemical processes or as precursors for other compounds .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to dysprosium–indium (1/1) include other rare-earth metal-indium combinations, such as terbium–indium and holmium–indium . These compounds share similar properties, such as high magnetic susceptibility and thermal stability.

Uniqueness: What sets dysprosium–indium (1/1) apart from other similar compounds is its unique combination of high magnetic susceptibility and excellent thermal stability. This makes it particularly valuable in applications that require both properties, such as in the development of advanced magnetic materials and high-temperature superconductors .

Properties

CAS No.

53810-41-6

Molecular Formula

DyIn

Molecular Weight

277.318 g/mol

IUPAC Name

dysprosium;indium

InChI

InChI=1S/Dy.In

InChI Key

NWLLPIVESIULPG-UHFFFAOYSA-N

Canonical SMILES

[In].[Dy]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.